N-(2-fluoro-5-methylphenyl)-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2-fluoro-5-methylphenyl)-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H14FNO2/c1-10-7-8-13(18)14(9-10)19-17(20)16-11(2)12-5-3-4-6-15(12)21-16/h3-9H,1-2H3,(H,19,20)
• InChI Key: VBJCWTWHHCYLCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NC(=O)C2=C(C3=CC=CC=C3O2)C
• Molecular Formula: C17H14FNO2
• Molecular Weight: 283.30 g/mol

Description

N-(2-fluoro-5-methylphenyl)-3-methyl-1-benzofuran-2-carboxamide is an organic compound that belongs to the class of benzofuran carboxamides This compound is characterized by the presence of a benzofuran ring, a carboxamide group, and a substituted phenyl ring with a fluorine and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-fluoro-5-methylphenyl)-3-methyl-1-benzofuran-2-carboxamide typically involves the following steps:

Formation of the Benzofuran Ring: The benzofuran ring can be synthesized through the cyclization of 2-hydroxybenzaldehyde with an appropriate alkyne under acidic conditions.

Introduction of the Carboxamide Group: The carboxamide group can be introduced by reacting the benzofuran derivative with an amine, such as 2-fluoro-5-methylaniline, in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC).

Substitution Reactions: The final step involves the substitution of the hydrogen atoms on the phenyl ring with fluorine and methyl groups using reagents like fluorine gas and methyl iodide under controlled conditions.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the use of catalysts to increase yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: N-(2-fluoro-5-methylphenyl)-3-methyl-1-benzofuran-2-carboxamide can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles like hydroxide or alkoxide ions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Hydroxylated or alkoxylated derivatives.

Scientific Research Applications

N-(2-fluoro-5-m